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Acid Red 97: A Toxicological and Safety
Assessment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 97 (CAS No. 10169-02-5), a benzidine-based azo dye, finds application in various
industries, including textiles and leather.[1] As with many azo dyes, understanding its
toxicological profile and safety is crucial for risk assessment and the development of safe
handling and disposal protocols. This technical guide provides a comprehensive overview of
the available toxicological data and safety information for Acid Red 97, with a focus on
guantitative data, experimental methodologies, and logical frameworks for toxicological
evaluation.

Toxicological Data Summary

The toxicological profile of Acid Red 97 is characterized by concerns regarding skin, eye, and
respiratory irritation, as well as conflicting evidence on its genotoxic potential. Quantitative data
on acute toxicity is limited, with most safety data sheets reporting it as "not available".[2]

Acute Toxicity
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Data on acute oral, dermal, and inhalation toxicity are largely unavailable in the reviewed
literature. Safety Data Sheets consistently state "Not available” for LD50 (oral, dermal) and
LC50 (inhalation) values.[2]

Irritation and Sensitization

Acid Red 97 is classified as a skin and eye irritant.[2] It may also cause respiratory irritation.[2]

Table 1: Irritation Data

Endpoint Species Result Classification Citation

Causes skin
irritation,
L . characterized by
Skin Irritation Not Specified o ) Category 2 [2]
itching, scaling,
reddening, or

blistering.

Causes serious
eye irritation,
. . characterized by
Eye Irritation Not Specified Category 2A [2]
redness,

watering, and

itching.
) May cause
Respiratory » ]
o Not Specified respiratory Category 3 [2]
[rritation o
irritation.

No quantitative data from standardized tests (e.g., Draize test) were available in the reviewed
literature.

Genotoxicity

The genotoxicity of Acid Red 97 presents a mixed picture. Some in vitro studies have indicated
mutagenic potential, particularly under conditions of reductive metabolism, while others have
not.[3]
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Table 2: Genotoxicity Data

Metabolic o
Assay Test System L Result Citation
Activation
Salmonella With reductive
In vitro typhimurium conditions and ]
o ] ] Mutagenic [3]
Mutagenicity (strains TA98 metabolic
and TA100) activation
In vitro » n )
Not Specified Not Specified Not mutagenic [3]

Mutagenicity

Carcinogenicity

There is insufficient data to classify the carcinogenicity of Acid Red 97. It is not listed as a
carcinogen by IARC, NTP, or OSHA in some sources, while another indicates it as a known
carcinogen under NTP.[2] This discrepancy highlights the need for further investigation.

Aquatic Toxicity

Studies have been conducted on the effects of Acid Red 97 on aquatic organisms, specifically
fish and frogs.

Table 3: Aquatic Toxicity Data

Concentration/ Exposure

Test Organism  Endpoint . Citation
Result Duration

Catla catla (Fish)  LC50 85 mg/L Not Specified [4]

) Not lethal to
Silurana

L embryos at
tropicalis ) ] N
Lethality concentrations Not Specified [5][6]

(Western Clawed
Frog) up to 1,000 ppm
ro
9 in sediment.

Experimental Protocols
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Detailed experimental protocols for all cited studies were not available. However, the general
methodologies for the key aquatic toxicity studies can be summarized as follows:

Fish Acute Toxicity Test (Catla catla)

The study aimed to evaluate the chronic toxicity of Acid Red 97 on the freshwater fish Catla
catla.[4] While a specific LC50 value of 85 mg/L is provided, the methodology for its
determination is not detailed in the available abstract.[4] The study proceeded to investigate
sublethal concentrations (1/100th and 1/50th of the LC50) to observe haematological and
histopathological alterations over 10, 20, and 30 days.[4]

Frog Embryo Teratogenesis Assay (Silurana tropicalis)

This study investigated the toxicity and endocrine-disrupting properties of Acid Red 97 in the
Western Clawed Frog, Silurana tropicalis.[5][6] Due to the compound's predicted sorption to
sediment, the exposures were conducted using a geometric range of concentrations (0, 1, 10,
100, and 1,000 ppm) in sediment.[5][6] The primary endpoint was lethality to the embryos.[5][6]

Logical Frameworks and Workflows
General Toxicological Assessment Workflow

The assessment of a chemical's toxicity typically follows a structured workflow to ensure all
potential hazards are evaluated.
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1218221?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Information
Hazard Statements

e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

Conclusion

The available data indicates that Acid Red 97 should be handled with care due to its irritant
properties. There is a significant lack of quantitative data for acute toxicity and carcinogenicity,
and the conflicting results for genotoxicity warrant further investigation. The aquatic toxicity
data suggests a moderate hazard to fish. Researchers and professionals working with Acid
Red 97 should adhere to the recommended safety precautions to minimize exposure and
potential health risks. Further comprehensive studies are needed to fill the existing data gaps
and provide a more complete toxicological profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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